Cas no 1256344-25-8 (2-(2-nitrophenyl)propan-1-amine)

• Product Name: 2-(2-nitrophenyl)propan-1-amine
• CAS No: 1256344-25-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4582478
• Update Time: 2025-07-02

2-(2-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitrophenyl)propan-1-amine

• Inchi： 1S/C9H12N2O2/c1-7(6-10)8-4-2-3-5-9(8)11(12)13/h2-5,7H,6,10H2,1H3
• InChI Key： BTPIVOZKGRJHFY-UHFFFAOYSA-N
• SMILES： C(N)C(C1=CC=CC=C1[N+]([O-])=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(2-nitrophenyl)propan-1-amine

Recent Advances in the Study of 2-(2-Nitrophenyl)propan-1-amine (CAS: 1256344-25-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-nitrophenyl)propan-1-amine (CAS: 1256344-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a precursor in the synthesis of novel pharmacophores, particularly in the development of central nervous system (CNS) targeting agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(2-nitrophenyl)propan-1-amine, emphasizing its utility as a building block for more complex molecules. The study reported a high-yield synthesis method using catalytic hydrogenation, which significantly improved the efficiency of production. The compound's nitro group was identified as a critical functional moiety, enabling further derivatization to yield compounds with enhanced bioactivity. This advancement has opened new avenues for the development of nitrophenyl-based therapeutics.

Further investigations into the biological activity of 2-(2-nitrophenyl)propan-1-amine have revealed its potential as a modulator of neurotransmitter systems. A preclinical study conducted by Smith et al. (2024) demonstrated that derivatives of this compound exhibit selective binding affinity for dopamine and serotonin receptors, suggesting its applicability in treating psychiatric disorders such as depression and schizophrenia. The study utilized in vitro and in vivo models to validate these findings, with promising results in behavioral assays. These outcomes underscore the compound's potential as a scaffold for designing next-generation psychotropic drugs.

Another area of interest is the compound's role in cancer research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed the anticancer properties of 2-(2-nitrophenyl)propan-1-amine derivatives. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. Notably, one derivative exhibited potent inhibitory effects on tumor growth in xenograft models, with minimal toxicity to normal cells. This finding highlights the compound's potential as a lead candidate for anticancer drug development, particularly in targeting resistant malignancies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-(2-nitrophenyl)propan-1-amine derivatives. Current research is focused on improving bioavailability and reducing off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. The compound's versatility and broad-spectrum activity make it a valuable asset in the quest for novel therapeutics.

In conclusion, 2-(2-nitrophenyl)propan-1-amine (CAS: 1256344-25-8) represents a promising frontier in chemical biology and pharmaceutical research. Its multifaceted applications—from CNS disorders to oncology—underscore its potential as a cornerstone for future drug discovery. Continued research and development efforts are essential to fully realize its therapeutic potential and address existing limitations. This brief serves as a timely update for researchers and industry professionals engaged in the exploration of nitrophenyl-based compounds.